Cas no 1269462-69-2 (3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)-)

• Product Name: 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)-
• CAS No: 1269462-69-2
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• MDL: MFCD18452109
• CID: 2191996
• Update Time: 2025-05-27

3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-(6-(1H-tetrazol-1-yl)pyridin-3-yl)acetic acid
• 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)-
• YQNJXGTZLQAKQT-UHFFFAOYSA-N
• [6-(1H-tetrazol-1-yl)pyridin-3-yl]acetic acid
• [6-(1H-Tetrazol-1-yl)pyridine-3-yl]acetic acid

• MDL： MFCD18452109
• Inchi： 1S/C8H7N5O2/c14-8(15)3-6-1-2-7(9-4-6)13-5-10-11-12-13/h1-2,4-5H,3H2,(H,14,15)
• InChI Key： YQNJXGTZLQAKQT-UHFFFAOYSA-N
• SMILES： OC(CC1=CN=C(C=C1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 205.06
• Monoisotopic Mass: 205.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.8

Additional information on 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)-

Recent Advances in the Study of 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)- (CAS: 1269462-69-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)- (CAS: 1269462-69-2) has emerged as a compound of significant interest in recent chemical biology and pharmaceutical research. This heterocyclic compound, featuring both pyridine and tetrazole moieties, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for angiotensin II receptor antagonists. The tetrazole group in particular was shown to enhance binding affinity to AT1 receptors, while the pyridine moiety contributed to improved metabolic stability. Molecular docking studies revealed that derivatives of 1269462-69-2 could achieve nanomolar binding affinities, suggesting promising applications in cardiovascular therapeutics.

In the field of oncology research, a recent patent application (WO2023056421) disclosed novel derivatives of 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)- as potential kinase inhibitors. The compound's ability to chelate metal ions in enzyme active sites was identified as a key mechanism for its inhibitory activity against several cancer-associated kinases. Preliminary in vitro studies showed selective inhibition of VEGFR-2 with IC50 values in the low micromolar range.

The synthetic accessibility of 1269462-69-2 has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78%) and purity (>99.5%). This development is particularly significant for potential industrial applications, addressing previous challenges in the compound's commercial availability.

Structural-activity relationship (SAR) studies have revealed that modifications at the acetic acid position of 3-Pyridineacetic acid, 6-(1H-tetrazol-1-yl)- can dramatically alter its biological properties. Recent work has focused on creating prodrug derivatives with enhanced bioavailability, with several ester variants showing improved pharmacokinetic profiles in animal models. These findings were presented at the 2024 American Chemical Society National Meeting.

Emerging applications in diagnostic imaging have also been reported. The compound's ability to coordinate with various radionuclides while maintaining stability in physiological conditions makes it a promising candidate for PET tracer development. Research teams at several major institutions are currently evaluating 1269462-69-2 derivatives labeled with fluorine-18 for tumor imaging applications.

Despite these promising developments, challenges remain in the clinical translation of 1269462-69-2-based therapeutics. Recent toxicology studies have identified potential metabolic pathways that could lead to reactive intermediates, prompting ongoing structure optimization efforts. The compound's future in pharmaceutical development will likely depend on successful mitigation of these safety concerns while maintaining its desirable pharmacological properties.